Cas no 1807128-20-6 (Ethyl 5-chloro-4-cyano-2-formylbenzoate)

• Product Name: Ethyl 5-chloro-4-cyano-2-formylbenzoate
• CAS No: 1807128-20-6
• MF: C₁₁H₈ClNO₃
• MW: 237.639122009277
• CID: 4796172
• Update Time: 2023-08-17

Ethyl 5-chloro-4-cyano-2-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloro-4-cyano-2-formylbenzoate

• Inchi： 1S/C11H8ClNO3/c1-2-16-11(15)9-4-10(12)7(5-13)3-8(9)6-14/h3-4,6H,2H2,1H3
• InChI Key： XDNBPVMBRNZBCF-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CC(C=O)=C(C(=O)OCC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 322
• XLogP3: 2
• Topological Polar Surface Area: 67.2